Cas no 1247831-31-7 ((1-propoxy-4-propylcyclohexyl)methanamine)

• Product Name: (1-propoxy-4-propylcyclohexyl)methanamine
• CAS No: 1247831-31-7
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 6506702
• PubChem ID: 62108007
• Update Time: 2025-07-22

(1-propoxy-4-propylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-propoxy-4-propylcyclohexyl)methanamine
• AKOS011387563
• 1247831-31-7
• EN300-1143812

• Inchi： 1S/C13H27NO/c1-3-5-12-6-8-13(11-14,9-7-12)15-10-4-2/h12H,3-11,14H2,1-2H3
• InChI Key： KRWBYZKORPXWGW-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CN)CCC(CCC)CC1

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (1-propoxy-4-propylcyclohexyl)methanamine

Professional Introduction to (1-propoxy-4-propylcyclohexyl)methanamine (CAS No. 1247831-31-7)

(1-propoxy-4-propylcyclohexyl)methanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1247831-31-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a cyclohexane backbone substituted with propoxy and propyl groups, and terminated with a methanamine moiety, exhibits unique structural and functional properties that make it a valuable candidate for various applications.

The structural configuration of (1-propoxy-4-propylcyclohexyl)methanamine imparts distinct chemical characteristics that are leveraged in both academic research and industrial development. The presence of the propoxy group at the 1-position and the propyl group at the 4-position of the cyclohexane ring influences its solubility, reactivity, and interaction with biological targets. These features are particularly relevant in the context of drug design and synthesis, where molecular structure plays a crucial role in determining efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between (1-propoxy-4-propylcyclohexyl)methanamine and biological systems. Studies have shown that this compound can serve as a scaffold for developing novel therapeutic agents. Its ability to modulate enzyme activity and receptor binding has been explored in preclinical models, suggesting potential applications in treating various diseases.

In particular, research has focused on the compound's interaction with enzymes involved in metabolic pathways. The methanamine group provides a hydrogen bond donor site, which is critical for binding to specific enzymatic targets. This has led to investigations into its potential as an inhibitor for enzymes such as cytochrome P450 oxidases, which are implicated in drug metabolism and detoxification processes.

The propoxy and propyl substituents contribute to the compound's lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous for drugs that require systemic distribution. Additionally, the cyclohexane ring provides stability to the molecule while allowing for conformational flexibility, which can be exploited to optimize binding affinity.

Recent publications have highlighted the synthesis of derivatives of (1-propoxy-4-propylcyclohexyl)methanamine that exhibit enhanced pharmacological activity. By modifying the substituents on the cyclohexane ring or introducing additional functional groups, researchers have been able to fine-tune the compound's properties for specific therapeutic applications. These derivatives have shown promise in models of inflammation, pain management, and neurodegenerative disorders.

The development of novel synthetic methodologies has also been a focus area for researchers working with (1-propoxy-4-propylcyclohexyl)methanamine. Efficient synthetic routes not only facilitate laboratory-scale production but also open doors for large-scale manufacturing. Advances in catalytic processes and green chemistry principles have enabled more sustainable production methods, reducing waste and energy consumption.

The compound's potential extends beyond pharmaceutical applications. Its unique structural features make it a valuable intermediate in organic synthesis, serving as a building block for more complex molecules. The ability to functionalize different positions on the cyclohexane ring allows chemists to create a diverse library of derivatives with tailored properties.

In conclusion, (1-propoxy-4-propylcyclohexyl)methanamine (CAS No. 1247831-31-7) is a multifaceted compound with significant implications in both academic research and industrial applications. Its structural features enable interactions with biological targets that are relevant to drug development, while its synthetic versatility makes it a valuable tool for chemists. As research continues to uncover new possibilities for this molecule, its role in advancing chemical biology and medicine is likely to expand further.